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Compound of Interest

Compound Name: 6-Acetoxy-2H-pyran-3(6H)-one

Cat. No.: B135884

Technical Guide: 6-Acetoxy-2H-pyran-3(6H)-one

CAS Number: 62644-49-9
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-Acetoxy-2H-pyran-3(6H)-one, a
heterocyclic organic compound of interest in synthetic chemistry and drug discovery. This
document details its chemical and physical properties, provides a representative experimental
protocol for the synthesis of structurally related compounds, and explores the potential
biological activities of the broader pyranone class.

Chemical and Physical Properties

6-Acetoxy-2H-pyran-3(6H)-one, with the IUPAC name (5-ox0-2H-pyran-2-yl) acetate, is a
member of the pyranone family. While extensive experimental data for this specific molecule is
limited in publicly available literature, its fundamental properties have been computed and are
summarized in the table below.
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Property Value Source

CAS Number 62644-49-9 PubChem
Molecular Formula C7HsOa4 PubChem
Molecular Weight 156.14 g/mol PubChem
IUPAC Name (5-0x0-2H-pyran-2-yl) acetate PubChem
InChl Key JVMFCRCFSJODE- PubChem

UHFFFAOYSA-N

SMILES CC(=0)OC1C=CC(=0)CO1 PubChem

Synthesis and Experimental Protocols

Detailed experimental protocols for the direct synthesis of 6-Acetoxy-2H-pyran-3(6H)-one are
not readily available in the surveyed literature. However, the synthesis of structurally similar
and biologically relevant 2-alkoxy-2H-pyran-3(6H)-ones has been described in detail. The
following protocol is adapted from a method for the synthesis of these related compounds,
which utilizes a 2-acetoxy pyran derivative as a key precursor. This serves as a valuable
reference for researchers aiming to synthesize pyranones of this class.

Representative Synthesis of 2-Alkoxy-2H-pyran-3(6H)-ones from a 2-Acetoxy Precursor

This protocol describes a tin(1V) chloride-promoted glycosylation and rearrangement of 2-
acetoxy-3,4-di-O-acetyl-D-xylal to yield optically active 2-alkoxy-2H-pyran-3(6H)-ones.[1]

Materials:

2-acetoxy-3,4-di-O-acetyl-D-xylal (precursor)

Anhydrous alcohol (e.g., methanol, ethanol, or a chiral alcohol like (R)- or (S)-2-octanol)

Tin(1V) chloride (SnCla)

Anhydrous dichloromethane (CH2Cl2)

Saturated aqueous sodium bicarbonate (NaHCOs) solution
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Anhydrous sodium sulfate (Naz2S0a)
Silica gel for column chromatography

Solvents for chromatography (e.g., hexane-ethyl acetate mixtures)

Procedure:

Preparation of the Precursor: The starting material, 2-acetoxy-3,4-di-O-acetyl-D-xylal, is
typically prepared from D-xylose.[1]

Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic
stirrer and a nitrogen inlet, dissolve the 2-acetoxy-3,4-di-O-acetyl-D-xylal in anhydrous
dichloromethane.

Addition of Alcohol: To this solution, add the desired anhydrous alcohol (typically 1.5 to 2.0
equivalents).

Initiation of Reaction: Cool the reaction mixture to 0°C using an ice bath. Slowly add a
solution of tin(IV) chloride in anhydrous dichloromethane dropwise to the stirred reaction
mixture.

Reaction Monitoring: Allow the reaction to proceed at 0°C and monitor its progress by thin-
layer chromatography (TLC).

Workup: Upon completion, quench the reaction by the slow addition of a saturated aqueous
solution of sodium bicarbonate. Separate the organic layer, and extract the aqueous layer
with dichloromethane. Combine the organic layers, wash with brine, and dry over anhydrous
sodium sulfate.

Purification: Filter the drying agent and concentrate the filtrate under reduced pressure.
Purify the resulting crude product by silica gel column chromatography using an appropriate
solvent system (e.g., a gradient of ethyl acetate in hexane) to yield the desired 2-alkoxy-2H-
pyran-3(6H)-one.

Synthetic Workflow Visualization
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The following diagram illustrates the general synthetic pathway for the preparation of 2-alkoxy-
2H-pyran-3(6H)-ones, which is analogous to a potential synthesis of the title compound.

Core Reaction

Starting Material Precursor Synthesis

Multi-step
D-Xylose Synthesis 2-Acetoxy-3,4-di-O-acetyl-D-xylal

Product Class

Tin(IV) Chloride-Promoted
Glycosylation & Rearrangement

2-Alkoxy-2H-pyran-3(6H)-ones

Click to download full resolution via product page

Caption: Synthetic workflow for related pyranones.

Potential Biological Activities and Applications

While specific biological studies on 6-Acetoxy-2H-pyran-3(6H)-one are not prominent in the
literature, the pyranone scaffold is a well-recognized pharmacophore present in numerous
natural products and synthetic compounds with diverse biological activities. Research into
various pyran and pyranone derivatives has revealed several areas of therapeutic interest.

» Antimicrobial and Anti-biofilm Activity: Derivatives of 2H-pyran-2-one have been investigated
as quorum sensing inhibitors in bacteria such as Pseudomonas aeruginosa.[2] By interfering
with bacterial cell-to-cell communication, these compounds can inhibit biofilm formation, a
key factor in chronic infections and antibiotic resistance.[3] Some studies have shown that 3-
hydroxy-6-methyl-4H-pyran-4-one derivatives can act as potent biofilm inhibitors.[3]

o Antiviral and Anti-inflammatory Properties: The pyran moiety is a core component of various
compounds exhibiting antiviral and anti-inflammatory effects.[4]

* Neuroprotective Effects: Certain pyran-based compounds have been explored for their
potential in treating neurodegenerative diseases like Alzheimer's.[4] They may exert their
effects through mechanisms such as the inhibition of cholinesterases.[4]

The diverse reactivity of the pyranone ring, characterized by electrophilic and nucleophilic
centers, makes it a versatile template for the synthesis of complex molecules, including
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monosaccharides and other biologically active natural products.[5] The development of novel
synthetic routes to functionalized pyranones, such as the one described, is crucial for further
exploring the therapeutic potential of this class of compounds.

Conclusion

6-Acetoxy-2H-pyran-3(6H)-one is a pyranone derivative with potential for further investigation
in medicinal chemistry and organic synthesis. While detailed experimental data for this specific
compound is sparse, the established synthetic methodologies for structurally related pyranones
provide a solid foundation for its preparation and study. The broad spectrum of biological
activities associated with the pyranone core suggests that 6-Acetoxy-2H-pyran-3(6H)-one and
its derivatives could be valuable leads in the development of new therapeutic agents. Further
research is warranted to fully elucidate the chemical reactivity and biological profile of this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b135884#6-acetoxy-2h-pyran-3-6h-one-cas-number-
lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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